Cas no 1805166-97-5 (Ethyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate)

• Product Name: Ethyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate
• CAS No: 1805166-97-5
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4865049
• Update Time: 2025-06-08

Ethyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate

• Inchi： 1S/C9H7BrF2N2O4/c1-2-18-9(15)6-5(8(11)12)7(14(16)17)4(10)3-13-6/h3,8H,2H2,1H3
• InChI Key： XBGQQCUEIWIRSK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OCC)C(C(F)F)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate

Research Brief on Ethyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate (CAS: 1805166-97-5)

Ethyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate (CAS: 1805166-97-5) is a pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in the development of novel pharmaceuticals, particularly in the areas of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the difluoromethyl and nitro groups, contribute to its reactivity and make it a valuable building block for the construction of more complex molecules. Recent synthetic methodologies have optimized the production of Ethyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate, with improvements in yield and purity. These advancements have facilitated its use in high-throughput screening and drug discovery programs.

In terms of biological activity, preliminary studies have demonstrated that derivatives of Ethyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate exhibit promising antimicrobial properties. For instance, certain analogs have shown potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, these compounds have been investigated for their potential to inhibit key enzymes involved in cancer progression, such as kinases and proteases.

Recent research has also explored the mechanism of action of these derivatives. Computational modeling and in vitro assays suggest that the difluoromethyl group enhances the compounds' binding affinity to target proteins, while the nitro group contributes to their electron-withdrawing properties, which may influence their pharmacokinetic profiles. These insights are critical for the rational design of next-generation therapeutics based on this scaffold.

Despite these promising findings, challenges remain in the development of Ethyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate-based drugs. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. Ongoing research is focused on modifying the core structure to improve these properties while retaining the desired biological activity.

In conclusion, Ethyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate represents a promising scaffold for the development of new therapeutic agents. Its versatility and unique chemical properties make it a valuable tool in medicinal chemistry. Future studies should aim to elucidate its full potential through comprehensive biological evaluations and clinical trials. The continued exploration of this compound and its derivatives may lead to breakthroughs in the treatment of infectious diseases and cancer.